![molecular formula C22H20N2OS B5113525 N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]-3,4-dimethylbenzamide](/img/structure/B5113525.png)
N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]-3,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]-3,4-dimethylbenzamide, also known as DACB, is a chemical compound that has been the subject of numerous scientific studies. It is a potent inhibitor of the enzyme carbonic anhydrase, which plays a crucial role in many physiological processes. DACB has been investigated for its potential therapeutic applications in a variety of diseases, including cancer, glaucoma, and epilepsy.
Mechanism of Action
The mechanism of action of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]-3,4-dimethylbenzamide is based on its ability to inhibit the activity of the enzyme carbonic anhydrase. This enzyme plays a crucial role in many physiological processes, including the regulation of acid-base balance and the transport of carbon dioxide. By inhibiting carbonic anhydrase, this compound disrupts these processes, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune response. It has also been shown to have neuroprotective effects in animal models of epilepsy and glaucoma, possibly by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]-3,4-dimethylbenzamide in lab experiments is its potent inhibitory activity against carbonic anhydrase, which makes it a useful tool for studying the physiological processes that are regulated by this enzyme. However, one limitation of using this compound is its potential toxicity, which can vary depending on the dose and duration of exposure. Careful dosing and monitoring are necessary to ensure the safety of experimental animals and human subjects.
Future Directions
There are many potential future directions for research on N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]-3,4-dimethylbenzamide. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of interest is the investigation of this compound's potential therapeutic applications in other diseases, such as Alzheimer's disease and multiple sclerosis. Additionally, the development of new derivatives of this compound may lead to compounds with improved efficacy and reduced toxicity. Overall, the potential applications of this compound in medicine and research are vast, and continued investigation is warranted.
Synthesis Methods
The synthesis of N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]-3,4-dimethylbenzamide involves the reaction of 1,2-dihydro-5-acenaphthylenamine with carbon disulfide and 3,4-dimethylbenzoyl chloride. The resulting product is then purified through a series of chromatographic techniques to obtain the pure compound. The synthesis of this compound has been extensively studied, and several modifications have been proposed to improve the yield and purity of the compound.
Scientific Research Applications
N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]-3,4-dimethylbenzamide has been investigated for its potential therapeutic applications in a variety of diseases. Studies have shown that this compound exhibits potent antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have neuroprotective effects in animal models of epilepsy and glaucoma. Additionally, this compound has been investigated for its potential use as a diagnostic tool for certain types of cancer.
properties
IUPAC Name |
N-(1,2-dihydroacenaphthylen-5-ylcarbamothioyl)-3,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2OS/c1-13-6-7-17(12-14(13)2)21(25)24-22(26)23-19-11-10-16-9-8-15-4-3-5-18(19)20(15)16/h3-7,10-12H,8-9H2,1-2H3,(H2,23,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOPNOYMUGQMGMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C3CCC4=C3C2=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.